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Compound of Interest

Compound Name: Acetochlor

Cat. No.: B104951 Get Quote

An in-depth examination of the history, development, and scientific underpinnings of the

herbicide acetochlor, tailored for researchers, scientists, and drug development professionals.

Introduction
Acetochlor, a member of the chloroacetamide class of herbicides, has been a significant tool

in weed management for several decades. Developed and introduced to control annual

grasses and some broadleaf weeds, its history is marked by widespread adoption, evolving

regulatory scrutiny, and ongoing scientific investigation into its efficacy and environmental

impact. This technical guide provides a comprehensive overview of the history of acetochlor's
use in agriculture, detailing its development, registration, mode of action, and key experimental

findings.

Development and Commercialization
Acetochlor was developed by Monsanto Company and Zeneca. It emerged as a pre-emergent

herbicide, effective against a range of problematic weeds in major crops.

Timeline of Key Milestones
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Year Milestone Reference

1994

Conditional registration

granted by the U.S.

Environmental Protection

Agency (EPA).

2006

EPA re-affirmed acetochlor

registration for use on field

corn and popcorn.

2011

European Commission votes

against the approval of

acetochlor for use in the

European Union.

2012

Member states in the EU

required to withdraw

authorizations for plant

protection products containing

acetochlor by June 23.

2013

All uses of plant protection

products containing acetochlor

prohibited in the EU as of June

23.

Regulatory History and Status
The regulatory journey of acetochlor has been complex, reflecting a balance between its

agricultural benefits and potential environmental and health concerns.

In the United States, acetochlor was granted a conditional registration in 1994. This

registration was notable for its requirement that the use of several other herbicides of known

concern, including alachlor and atrazine, be reduced. The EPA has classified acetochlor as a

"probable human carcinogen" based on animal studies.

In contrast, the European Union has taken a more precautionary approach. In 2011, the

European Commission voted against the approval of acetochlor. This decision was based on
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concerns regarding its potential risks to human health and the environment. Consequently,

authorizations for acetochlor-containing products were withdrawn in EU member states by

June 2012, and all uses were prohibited by June 2013.

Quantitative Usage in Agriculture
Acetochlor has been widely used, particularly in the United States, primarily on corn and, to a

lesser extent, on soybeans. The following tables summarize available data on its application.

Estimated Annual Agricultural Use of Acetochlor in the
United States (Selected Years)

Year
Estimated Annual Use (in pounds of
active ingredient)

1997-2001 (average) > 32,000,000

2014 30,000,000 - 35,000,000

2015 30,000,000 - 35,000,000

2016 35,000,000 - 40,000,000

2017 35,000,000 - 40,000,000

2018 35,000,000 - 40,000,000

2019 30,000,000 - 35,000,000

Source: U.S. Geological Survey (USGS) National Water-Quality Assessment (NAWQA) Project.

Data is estimated and subject to change.

Acetochlor Use on Corn in the United States (2021)
Metric Value

Percent of Acres Treated 34%

Average Rate per Application 1.415 lbs/acre

Total Pounds Applied 41,700,000 lbs
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Source: USDA National Agricultural Statistics Service (NASS), 2021 Agricultural Chemical Use

Survey.

Mode of Action
Acetochlor's primary mode of action is the inhibition of very-long-chain fatty acid (VLCFA)

synthesis. This disruption of fatty acid elongation is critical in preventing the emergence and

growth of susceptible weed seedlings. A secondary mode of action involves the inhibition of

geranylgeranyl pyrophosphate (GGPP) cyclization enzymes, which are part of the gibberellin

biosynthesis pathway.
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Caption: Inhibition of Very-Long-Chain Fatty Acid (VLCFA) Synthesis by Acetochlor.
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Caption: Secondary Mode of Action: Inhibition of the Gibberellin Biosynthesis Pathway.

Key Experimental Protocols
This section details methodologies for key experiments cited in the study of acetochlor.

Protocol for Weed Control Efficacy Trial
Objective: To evaluate the efficacy of a herbicide for the control of target weed species in a

specific crop.
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Experimental Design:

Design: Randomized Complete Block Design (RCBD) with a minimum of four replications.

Plot Size: Sufficiently large to minimize edge effects and allow for representative sampling

(e.g., 2 x 10 meters).

Treatments:

Untreated control (weedy check).

Weed-free control (maintained by hand weeding).

Herbicide treatments at various application rates, including the proposed label rate and

multiples of the label rate (e.g., 0.5x, 1x, 2x) to assess dose-response and crop safety.

Standard commercial herbicide for comparison.

Procedure:

Site Selection: Choose a site with uniform soil type and a known history of the target weed

species.

Land Preparation: Prepare the seedbed according to standard agricultural practices for the

test crop.

Planting: Plant the crop at the recommended seeding rate and depth.

Herbicide Application:

Timing: Apply herbicides at the specified growth stage of the crop and/or weeds (e.g., pre-

emergence, post-emergence).

Equipment: Use a calibrated research plot sprayer with appropriate nozzles to ensure

uniform application. Record all application parameters (e.g., pressure, speed, spray

volume).

Data Collection:
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Weed Control: Visually assess percent weed control by species at regular intervals (e.g.,

7, 14, 28, and 56 days after treatment) using a 0-100% scale (0 = no control, 100 =

complete control).

Weed Density and Biomass: At a specified time point, count the number of weeds per

species in a designated quadrat within each plot. Harvest the above-ground biomass of

the weeds, dry to a constant weight, and record the dry weight.

Crop Injury: Visually assess crop injury (phytotoxicity) at regular intervals using a 0-100%

scale (0 = no injury, 100 = crop death).

Crop Yield: At crop maturity, harvest the crop from a designated area within each plot and

determine the yield.

Data Analysis:

Subject the data to Analysis of Variance (ANOVA).

Use a mean separation test (e.g., Tukey's HSD) to determine significant differences between

treatment means.

Protocol for Acute Oral Toxicity (LD50) Study in Rats
Objective: To determine the median lethal dose (LD50) of a test substance following a single

oral administration.

Test Guideline: OECD Test Guideline 401 (or equivalent).

Experimental Animals:

Species: Rat (e.g., Sprague-Dawley strain).

Age and Weight: Young, healthy adult animals of a specified weight range.

Housing: Housed in appropriate cages with controlled environmental conditions

(temperature, humidity, light cycle).

Procedure:
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Acclimation: Acclimate animals to the laboratory conditions for at least 5 days prior to the

study.

Fasting: Fast the animals overnight (with access to water) before dosing.

Dose Preparation: Prepare the test substance in a suitable vehicle (e.g., corn oil, water).

Dose Administration:

Administer the test substance by oral gavage in a single dose.

Use a range of dose levels, with a sufficient number of animals per dose group (e.g., 5

males and 5 females).

Observation:

Observe animals for clinical signs of toxicity and mortality at regular intervals for at least

14 days.

Record body weights at specified intervals.

Necropsy: Perform a gross necropsy on all animals at the end of the study or at the time of

death.

Data Analysis:

Calculate the LD50 value and its confidence limits using appropriate statistical methods

(e.g., probit analysis).
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Caption: Generalized Experimental Workflow for a Herbicide Weed Efficacy Trial.

Conclusion
The history of acetochlor in agriculture is a multifaceted story of innovation, widespread use,

and evolving regulatory landscapes. As a potent inhibitor of very-long-chain fatty acid

synthesis, it has provided effective weed control in key agricultural systems. However,
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concerns about its potential health and environmental impacts have led to its restricted use in

some regions. The experimental protocols and data presented in this guide offer a technical

foundation for understanding the scientific evaluation of acetochlor and similar herbicides.

Future research and development in weed management will undoubtedly continue to build

upon the lessons learned from the agricultural journey of acetochlor.

To cite this document: BenchChem. [A Deep Dive into the Agricultural Journey of Acetochlor:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104951#history-of-acetochlor-use-in-agriculture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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